(5Z)-3-(2-methoxyphenyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C19H13N3O2S2
• Molecular Weight: 379.5 g/mol
• IUPAC Name: (5Z)-3-(2-methoxyphenyl)-5-(quinoxalin-5-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C19H13N3O2S2/c1-24-15-8-3-2-7-14(15)22-18(23)16(26-19(22)25)11-12-5-4-6-13-17(12)21-10-9-20-13/h2-11H,1H3/b16-11-
• Standard InChI Key: DCXOGDDSQXIEFO-WJDWOHSUSA-N
• Isomeric SMILES: COC1=CC=CC=C1N2C(=O)/C(=C/C3=C4C(=CC=C3)N=CC=N4)/SC2=S
• Canonical SMILES: COC1=CC=CC=C1N2C(=O)C(=CC3=C4C(=CC=C3)N=CC=N4)SC2=S

Introduction

Chemical Characteristics and Structural Analysis

Molecular Composition and Nomenclature

The compound’s IUPAC name, (5Z)-3-(2-methoxyphenyl)-5-(quinoxalin-5-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one, reflects its intricate architecture. Key features include:

• A thiazolidin-4-one core with a thiocarbonyl group at position 2.

• A (Z)-configured quinoxalin-5-ylmethylidene substituent at position 5.

• A 2-methoxyphenyl group at position 3.

Table 1: Fundamental Chemical Data

Property	Value
Molecular Formula	C₁₉H₁₃N₃O₂S₂
Molecular Weight	379.5 g/mol
IUPAC Name	(5Z)-3-(2-methoxyphenyl)-5-(quinoxalin-5-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
Canonical SMILES	COC1=CC=CC=C1N2C(=O)C(=CC3=C4C(=CC=C3)N=CC=N4)SC2=S
InChIKey	DCXOGDDSQXIEFO-WJDWOHSUSA-N

Synthesis and Optimization

Synthetic Pathway

The synthesis involves a multi-step sequence, as outlined below:

• Formation of Thiazolidinone Core:

  • Condensation of thiourea derivatives with maleic anhydride or its analogs generates the thiazolidin-4-one scaffold.

• Introduction of Quinoxaline Moiety:

  • A Knoevenagel condensation attaches the quinoxalin-5-ylmethylidene group to position 5 of the thiazolidinone ring.

• Functionalization with Methoxyphenyl Group:

  • Nucleophilic substitution or coupling reactions introduce the 2-methoxyphenyl substituent at position 3.

Table 2: Key Synthetic Reagents and Conditions

Step	Reagents/Conditions	Purpose
1	Thiourea, maleic anhydride, Δ, TLC	Thiazolidinone ring formation
2	Quinoxaline-5-carbaldehyde, K₂CO₃, EtOH	Knoevenagel condensation
3	2-Methoxyphenyl isocyanate, DMF, rt	Methoxyphenyl incorporation

Purification and Yield

• Chromatographic Techniques: Thin-layer chromatography (TLC) and high-performance liquid chromatography (HPLC) ensure purity (>95%).

• Crystallization: Ethanol/water mixtures yield crystalline products.

Research Gaps and Future Directions

Unexplored Pharmacological Profiles

• In Vitro Screening: Priority should be given to testing against AChE, cancer cell lines, and microbial targets.

• Structure-Activity Relationship (SAR) Studies: Modifying the methoxy or quinoxaline groups may optimize potency.

Computational Modeling

• Molecular Docking: Predict interactions with AChE (PDB: 4EY7) or kinases (e.g., EGFR).

• ADMET Prediction: Assess bioavailability and toxicity profiles in silico.